Cas no 1213639-18-9 ((1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine)

(1R)-1-(3-Chlorothiophen-2-yl)ethan-1-amine is a chiral amine derivative featuring a 3-chlorothiophene moiety, which serves as a valuable intermediate in pharmaceutical and agrochemical synthesis. Its stereospecific (R)-configuration is critical for applications requiring enantioselective reactivity, particularly in the development of active pharmaceutical ingredients (APIs) and chiral catalysts. The presence of the chlorothiophene group enhances its utility in cross-coupling reactions and as a building block for heterocyclic compounds. This compound is characterized by high purity and stability, making it suitable for rigorous synthetic processes. Its structural features enable precise molecular modifications, supporting research in medicinal chemistry and material science.
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine structure
1213639-18-9 structure
Product Name:(1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine
CAS No:1213639-18-9
MF:C6H8ClNS
MW:161.652419090271
CID:6120214
PubChem ID:79003704
Update Time:2025-05-19

(1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine
    • AKOS017518282
    • EN300-1981462
    • 1213639-18-9
    • Inchi: 1S/C6H8ClNS/c1-4(8)6-5(7)2-3-9-6/h2-4H,8H2,1H3/t4-/m1/s1
    • InChI Key: XOESVDQIPAYBHC-SCSAIBSYSA-N
    • SMILES: ClC1C=CSC=1[C@@H](C)N

Computed Properties

  • Exact Mass: 161.0065981g/mol
  • Monoisotopic Mass: 161.0065981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.3Ų

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Additional information on (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine

Chemical Profile of (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine and CAS No. 1213639-18-9

Compound with the CAS number 1213639-18-9 and the systematic name (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine represents a significant molecule in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the amine group and the incorporation of a thiophene ring with a chlorine substituent make it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of this compound consists of an ethylamine backbone attached to a substituted thiophene ring. The stereochemistry at the amine group, specifically the (1R) configuration, is crucial as it influences the compound's interaction with biological targets. This chirality is often exploited in pharmaceuticals to enhance selectivity and efficacy. The 3-chlorothiophen-2-yl moiety introduces electronic and steric effects that can modulate the pharmacokinetic properties of the molecule, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are heterocyclic aromatic compounds that exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of chlorine at the 3-position of the thiophene ring further enhances these properties by increasing lipophilicity and improving metabolic stability. This makes (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine a promising candidate for further exploration in medicinal chemistry.

Current research in the field of drug discovery has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The compound in question has been studied for its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various disease targets, including enzymes and receptors involved in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the synthetic route but also allow for greater control over the stereochemistry of the product, which is critical for pharmaceutical applications.

The pharmacological profile of (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine has been evaluated through in vitro and in vivo studies. These investigations have revealed interesting interactions with biological targets, suggesting potential therapeutic applications. For instance, studies have indicated that this compound may interfere with key signaling pathways involved in cancer cell proliferation and survival. Additionally, its ability to modulate enzyme activity has raised hopes for its use in treating inflammatory diseases.

The development of novel pharmaceuticals relies heavily on understanding the mechanisms of action at a molecular level. Computational modeling and molecular dynamics simulations have been instrumental in predicting how this compound interacts with its biological targets. These studies provide valuable insights into the binding affinity and specificity of the molecule, which are essential for optimizing its pharmacological properties.

In conclusion, compound CAS no. 1213639-18-9, known as (1R)-1-(3-chlorothiophen-2-yl)ethan-1-amine, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. Further research is warranted to fully elucidate its potential applications and to develop more effective derivatives for treating various diseases.

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